2-ethoxy-N-(2-hydroxy-2-phenylpropyl)-1-naphthamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-ethoxy-N-(2-hydroxy-2-phenylpropyl)-1-naphthamide is a useful research compound. Its molecular formula is C22H23NO3 and its molecular weight is 349.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Chemistry Applications
Synthesis and Characterization of Naphthamide Derivatives : Research has focused on the synthesis of naphthamide derivatives, exploring their chemical properties and potential as intermediates in organic synthesis. For instance, diastereoisomeric atropisomers from the addition of lithiated N,N-dialkyl-1-naphthamides to aldehydes have been synthesized, showcasing moderate to good diastereoselectivity (Bowles, Clayden, & Tomkinson, 1995).
Protecting Groups in Organic Synthesis : The development of novel protecting groups, such as 2-naphthylmethoxymethyl (NAPOM), for the protection of various hydroxy and mercapto groups under mild conditions showcases the versatility of naphthamide derivatives in synthetic chemistry (Sato, Oishi, & Torikai, 2015).
Materials Science Applications
- Liquid Crystalline Properties : Studies on Schiff base-ester linkages involving disubstituted naphthalene ring systems have been conducted to synthesize and characterize compounds with liquid crystalline properties. These studies highlight the potential of naphthalene derivatives in the development of new materials for electronic and photonic applications (Thaker et al., 2012).
Biochemical Applications
- Fluorescence Studies : The interaction of fluorescent naphthol derivatives with Bovine Serum Albumin (BSA) has been investigated, providing insights into the binding mechanisms and potential applications of these compounds in biochemical assays and sensor development (Ghosh, Rathi, & Arora, 2016).
Potential Pharmacological Applications
- In Silico Pharmacological Evaluation : Computational models have been used to predict the pharmacological properties of naphthoquinone derivatives, suggesting potential antibacterial and modulatory activities. These studies provide a framework for the further exploration of naphthamide derivatives in drug discovery (Figueredo et al., 2020).
Properties
IUPAC Name |
2-ethoxy-N-(2-hydroxy-2-phenylpropyl)naphthalene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO3/c1-3-26-19-14-13-16-9-7-8-12-18(16)20(19)21(24)23-15-22(2,25)17-10-5-4-6-11-17/h4-14,25H,3,15H2,1-2H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCMJEFLUCDPUPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NCC(C)(C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.